Cas no 74542-17-9 (6-(Methylthio)hexyl glucosinolate)

• Product Name: 6-(Methylthio)hexyl glucosinolate
• CAS No: 74542-17-9
• MF: C₁₄H₂₇NO₉S₃
• MW: 449.560481309891
• CID: 1997626
• PubChem ID: 46173875
• Update Time: 2025-04-21

6-(Methylthio)hexyl glucosinolate Chemical and Physical Properties

Names and Identifiers

• 6-(Methylthio)hexyl glucosinolate
• Glucolesquerellin (6-Methylthiohexyl-GS)
• C17250
• CHEBI:80987
• DTXSID10904964
• 74542-17-9
• 6-Methylthiohexyl glucosinolate
• Glucolesquerellin
• Q27154956
• NS00094484
• ((e)-(7-Methylsulphanyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulphanylheptylidene)amino) sulphuric acid
• DTXCID601334088
• [(e)-[7-Methylsulphanyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulphanylheptylidene]amino] sulphate
• [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] 7-methylsulfanyl-N-sulfooxyheptanimidothioate
• ((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl) 7-methylsulfanyl-N-sulfooxyheptanimidothioate
• ((e)-(7-Methylsulfanyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulfanylheptylidene)amino) sulfuric acid
• ((e)-(7-Methylsulphanyl-1-((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl)sulphanylheptylidene)amino) sulphate
• [(e)-[7-Methylsulphanyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulphanylheptylidene]amino] sulphuric acid
• [(e)-[7-Methylsulfanyl-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]sulfanylheptylidene]amino] sulfuric acid

• Inchi： 1S/C14H27NO9S3/c1-25-7-5-3-2-4-6-10(15-24-27(20,21)22)26-14-13(19)12(18)11(17)9(8-16)23-14/h9,11-14,16-19H,2-8H2,1H3,(H,20,21,22)/t9-,11-,12+,13-,14+/m1/s1
• InChI Key： ZAKICGFSIJSCSF-LPUQOGTASA-N
• SMILES： S(C(CCCCCCSC)=NOS(=O)(=O)O)[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 449.08479496g/mol
• Monoisotopic Mass: 449.08479496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 225Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkylglucosinolates